Cas no 92867-89-5 (Pyrimidine, 4-[1,1'-biphenyl]-4-yl-)

Pyrimidine, 4-[1,1'-biphenyl]-4-yl- structure
92867-89-5 structure
Product Name:Pyrimidine, 4-[1,1'-biphenyl]-4-yl-
CAS No:92867-89-5
MF:C16H12N2
MW:232.279883384705
CID:1978318
PubChem ID:817541
Update Time:2025-04-21

Pyrimidine, 4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-[1,1'-biphenyl]-4-yl-
    • 4-(4-phenylphenyl)pyrimidine
    • SCHEMBL3157652
    • 4-([1,1'-Biphenyl]-4-yl)pyrimidine
    • SMR000475731
    • DTXCID00306877
    • AC-907/25005312
    • 92867-89-5
    • AKOS024343647
    • BDBM93869
    • HMS2780G12
    • DTXSID30355818
    • CHEMBL1724217
    • MLS001180456
    • cid_817541
    • 4-[1,1'-biphenyl]-4-ylpyrimidine
    • Inchi: 1S/C16H12N2/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-10-11-17-12-18-16/h1-12H
    • InChI Key: QAHGDOUMCYILBM-UHFFFAOYSA-N
    • SMILES: N1C=NC=CC=1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.100048391Da
  • Monoisotopic Mass: 232.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8Ų
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